Cas no 1213146-06-5 ((1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine)

• Product Name: (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine
• CAS No: 1213146-06-5
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• CID: 6090142
• PubChem ID: 130631879
• Update Time: 2025-10-15

(1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine
• 1213146-06-5
• EN300-1984636

• Inchi： 1S/C7H8ClFN2/c1-4(10)6-2-5(8)3-11-7(6)9/h2-4H,10H2,1H3/t4-/m1/s1
• InChI Key： AKBFKUNNLQNDME-SCSAIBSYSA-N
• SMILES： ClC1=CN=C(C(=C1)[C@@H](C)N)F

Computed Properties

• Exact Mass: 174.0360041g/mol
• Monoisotopic Mass: 174.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine

(1R)-1-(5-Chloro-2-fluoropyridin-3-yl)ethan-1-amine: A Promising Compound in Biomedical Research

The compound (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine (CAS NO 1213146-06-5) has garnered significant attention in the biomedical field due to its unique structure and potential applications in drug discovery. This molecule, characterized by a pyridine ring substituted with chloro and fluoro groups, connected via an ethanamine group, exhibits intriguing pharmacological properties that make it a valuable subject for research.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, particularly those containing pyridine derivatives. The presence of halogen substituents (chloro and fluoro) on the pyridine ring enhances the compound's electronic properties, potentially leading to improved binding affinity with target proteins. This structural feature positions it as a promising candidate for developing novel drugs targeting central nervous system disorders, such as depression and anxiety.

One of the key advantages of (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine is its enantioselectivity. The (1R) configuration ensures a high degree of stereoselectivity, which is crucial for optimizing pharmacokinetics and minimizing off-target effects. This characteristic aligns with the growing trend in drug development towards chiral molecules, which often exhibit superior therapeutic profiles compared to their racemic counterparts.

Research into this compound's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its metabolism is primarily mediated by cytochrome P450 enzymes, with minimal interactions that suggest a low risk of drug-drug interactions. These findings are particularly relevant in the context of polypharmacy, where minimizing adverse effects is paramount.

Recent advancements in synthetic methodology have further elevated the status of this compound as a research tool. The development of efficient and scalable synthesis routes has facilitated its use in both academic studies and industrial applications. This accessibility has enabled researchers to explore its potential in diverse biological systems, ranging from in vitro assays to animal models.

Emerging evidence suggests that (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine may hold promise as a neuroprotective agent, particularly in conditions such as Alzheimer's disease and multiple sclerosis. Its ability to modulate key pathways involved in inflammation and oxidative stress positions it as a potential candidate for developing next-generation therapies.

Furthermore, the compound's selectivity for specific receptor systems has been extensively studied. It demonstrates significant affinity for serotonin receptors, which are critical targets in the treatment of mood disorders and pain management. This selectivity not only enhances its therapeutic potential but also underscores the importance of receptor-targeted therapies in modern drug development.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's applications. For instance, pharmacogenomic studies are being conducted to identify biomarkers that predict response to treatment, paving the way for personalized medicine approaches. Such efforts highlight the compound's versatility as a research tool in both basic science and clinical practice.

Despite its promising profile, challenges remain in fully realizing the potential of (1R)-1-(5-chloro-2-fluoropyridin-3-yl)ethan-1-amine. Issues such as bioavailability and toxicity require further investigation to optimize its therapeutic index. Ongoing research is focused on refining its structure to address these limitations while preserving its favorable pharmacological properties.

Overall, the compound represents a compelling case study in the intersection of medicinal chemistry and biomedical innovation. Its unique combination of structural features, pharmacokinetic properties, and therapeutic potential positions it as a key player in the quest for novel drugs to address unmet medical needs.